Cas no 2228410-61-3 (1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine
• CAS No: 2228410-61-3
• MF: C₈H₁₆FN
• MW: 145.217745780945
• CID: 6326922
• PubChem ID: 165967572
• Update Time: 2025-06-09

1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine
• 2228410-61-3
• 1-[1-(2-fluoropropan-2-yl)cyclopropyl]ethan-1-amine
• EN300-1767904

• Inchi： 1S/C8H16FN/c1-6(10)8(4-5-8)7(2,3)9/h6H,4-5,10H2,1-3H3
• InChI Key： HASLFVDHVWHSDL-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 145.126677677g/mol
• Monoisotopic Mass: 145.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine (CAS No. 2228410-61-3)

The compound 1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine (CAS No. 2228410-61-3) is a fluorinated amine derivative with a unique cyclopropyl backbone. Its molecular structure combines a fluoropropane moiety with a cyclopropyl ring, making it a subject of interest in pharmaceutical and agrochemical research. The presence of the fluorine atom enhances its metabolic stability and bioavailability, which are critical factors in drug design. Researchers are increasingly exploring its potential as a building block for small-molecule therapeutics, particularly in targeting central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for fluorinated compounds like 1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine has surged due to their applications in precision medicine and sustainable chemistry. The compound's structural versatility allows for modifications that can optimize its pharmacokinetic properties. For instance, the cyclopropyl group is known to reduce conformational flexibility, thereby improving binding affinity to biological targets. This makes it a valuable candidate for drug discovery projects, especially in the development of next-generation antidepressants and neuroprotective agents.

From a synthetic chemistry perspective, 1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine poses intriguing challenges and opportunities. The introduction of the fluorine atom requires specialized reagents and conditions, often involving electrophilic fluorination or nucleophilic substitution reactions. Researchers are also investigating its role in catalysis and material science, where its unique electronic properties could lead to breakthroughs in organic electronics and polymers. The compound's low toxicity profile further broadens its applicability across industries.

Environmental and regulatory considerations are also driving interest in 1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine. As the chemical industry shifts toward green chemistry principles, there is a growing emphasis on developing eco-friendly synthesis routes for fluorinated compounds. This aligns with global initiatives to reduce carbon footprints and minimize hazardous waste. The compound's potential for biodegradability and low bioaccumulation makes it a promising candidate for sustainable industrial applications.

In conclusion, 1-1-(2-fluoropropan-2-yl)cyclopropylethan-1-amine (CAS No. 2228410-61-3) represents a fascinating intersection of medicinal chemistry, materials science, and environmental sustainability. Its multifunctional properties and broad applicability ensure it will remain a focal point of scientific inquiry for years to come. Whether in the lab or the marketplace, this compound is poised to make significant contributions to advancing human health and technological innovation.